Cas no 106155-00-4 (2-Buten-1-ol, 2-ethyl-4-(2,2,3-trimethyl-3-cyclopenten-1-yl)-, (2Z)-)

• Product Name: 2-Buten-1-ol, 2-ethyl-4-(2,2,3-trimethyl-3-cyclopenten-1-yl)-, (2Z)-
• CAS No: 106155-00-4
• MF: C₁₄H₂₄O
• MW: 208.339764595032
• CID: 1174883
• PubChem ID: 21910464
• Update Time: 2025-04-20

2-Buten-1-ol, 2-ethyl-4-(2,2,3-trimethyl-3-cyclopenten-1-yl)-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-ol, 2-ethyl-4-(2,2,3-trimethyl-3-cyclopenten-1-yl)-, (2Z)-
• (Z)-2-Ethyl-4-(2,2,3-trimethylcyclopent-3-en-1-yl)but-2-en-1-ol
• 2-Buten-1-ol, 2-ethyl-4-(2,2,3-trimethyl-3-cyclopenten-1-yl)-, (Z)-
• 2-Ethyl-4-(2,2,3-trimethylcyclopent-3-en-1-yl)-but-2-en-1-ol, (Z)-
• M0D9FB05NQ
• SCHEMBL1931714
• UNII-M0D9FB05NQ
• 2-ethyl-4-(2,2,3-trimethylcyclopent-3-en-1-yl)but-2-en-1-ol
• (2Z)-2-Ethyl-4-(2,2,3-trimethyl-3-cyclopenten-1-yl)-2-buten-1-ol
• 2-Ethyl-4-(2,2,3-trimethylcyclopent-3-en-1-yl)but-2-en-1-ol, (Z)-
• 106155-00-4
• 28219-61-6
• Q27895980

• Inchi： 1S/C14H24O/c1-5-12(10-15)7-9-13-8-6-11(2)14(13,3)4/h6-7,13,15H,5,8-10H2,1-4H3/b12-7-
• InChI Key： KHQDWCKZXLWDNM-GHXNOFRVSA-N
• SMILES： OC/C(/CC)=C\CC1CC=C(C)C1(C)C

Computed Properties

• Exact Mass: 208.182715385g/mol
• Monoisotopic Mass: 208.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų